molecular formula C3H8ClN3O B8592355 1-Amino-2-imidazolidinone hydrochloride CAS No. 62254-60-8

1-Amino-2-imidazolidinone hydrochloride

Cat. No.: B8592355
CAS No.: 62254-60-8
M. Wt: 137.57 g/mol
InChI Key: VRIKLWVRINZPSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Amino-2-imidazolidinone hydrochloride (CAS 2827-56-7) is a versatile imidazolidinone derivative with the molecular formula C3H6ClN3O2 and a molar mass of 151.55 g/mol . It is also known by its synonym, 1-Aminohydantoin hydrochloride . As a member of the imidazolidinone family, this compound serves as a valuable chiral auxiliary and synthetic building block in organic and medicinal chemistry research . Imidazolidinones, in general, are five-membered heterocycles that can be synthesized from beta-amino alcohols and are known for their utility in stereoselective synthesis, including alkylation and aldol reactions, where they can provide high diastereoselectivity . Furthermore, related imidazolidinone scaffolds are found in compounds with significant biological activity, underscoring the importance of this chemical class in pharmaceutical research for developing new therapeutic agents . This product is intended for research purposes as a chemical intermediate or reference standard in laboratory settings. Handle with appropriate precautions. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Properties

CAS No.

62254-60-8

Molecular Formula

C3H8ClN3O

Molecular Weight

137.57 g/mol

IUPAC Name

1-aminoimidazolidin-2-one;hydrochloride

InChI

InChI=1S/C3H7N3O.ClH/c4-6-2-1-5-3(6)7;/h1-2,4H2,(H,5,7);1H

InChI Key

VRIKLWVRINZPSR-UHFFFAOYSA-N

Canonical SMILES

C1CN(C(=O)N1)N.Cl

Origin of Product

United States

Comparison with Similar Compounds

5,5-Dimethylimidazolidine-2,4-dione (CAS 77-71-4)

  • Structural Features: Lacks the amino group at position 1 but includes two methyl groups at position 5.
  • Properties : Increased lipophilicity due to methyl groups, enhancing membrane permeability but reducing water solubility compared to the target compound .
  • Applications : Primarily used as a stabilizer in polymers rather than in bioactive contexts .

5-Isopropylimidazolidine-2,4-dione (CAS 16935-34-5)

  • Structural Features : Bulkier isopropyl substituent at position 5.
  • Properties : Higher steric hindrance may reduce reactivity in nucleophilic substitutions. The isopropyl group enhances thermal stability, making it suitable for high-temperature industrial processes .

Preparation Methods

Oxidation of Thiourea Precursors

A patent describes the synthesis of amino-2-imidazoline derivatives via oxidation of thiourea compounds using hydrogen peroxide in the presence of a molybdenum catalyst. Thiourea derivatives are oxidized at 0–80°C to form imidazoline sulfonic acid intermediates, which are subsequently reacted with primary or secondary amines. While this method targets imidazoline (unsaturated) rather than imidazolidinone (saturated) products, saturation of the ring via hydrogenation or alternative reduction methods could yield 2-imidazolidinone frameworks.

Amination and Salt Formation

The sulfonic acid intermediate reacts with amines (e.g., ammonia or methylamine) in polar aprotic solvents like acetonitrile, displacing the sulfonic acid group to form the amino derivative. Conversion to the hydrochloride salt is achieved by treating the free amine with HCl in a suitable solvent. Although the patent emphasizes high yields for imidazoline derivatives, the applicability to 1-amino-2-imidazolidinone hydrochloride remains speculative without explicit experimental validation.

Key Data:

StepReagents/ConditionsYieldReference
Thiourea oxidationH₂O₂, Mo catalyst, 0–80°CHigh*
AminationPrimary/secondary amines, solventNot reported

CeO₂-Catalyzed Cyclization of Ethylenediamine Carbamate

Cyclization to 2-Imidazolidinone

Ethylenediamine carbamate (EDA-CA) undergoes CeO₂-catalyzed cyclization in 2-propanol at 413 K under argon, producing 2-imidazolidinone in 83% yield. The reaction proceeds via intramolecular dehydration, facilitated by the basicity of CeO₂, which promotes carbamate decomposition and ring closure. Notably, the absence of external CO₂ enhances reaction rates, as CO₂ generated in situ inhibits the formation of carbamic acid byproducts.

StepReagents/ConditionsYieldReference
CyclizationCeO₂, 2-propanol, 413 K, Ar83%

Synthesis from 1-Aminohydantoin Hydrochloride

Reaction with Sodium Nitrite and Furfural

A patent describes the reaction of 1-aminohydantoin hydrochloride with sodium nitrite and furfural in the presence of cupric chloride. The process involves diazotization at −10°C, followed by coupling with furfural to form a Schiff base intermediate. Subsequent cyclization in dimethylformamide (DMF) and aqueous workup yields a solid product, though the exact structure is unspecified. Given the structural similarity between hydantoin and imidazolidinone, this method may involve ring contraction or substitution to form the target compound.

StepReagents/ConditionsYieldReference
DiazotizationNaNO₂, CuCl₂, −10°C75%

Comparative Analysis of Methods

MethodAdvantagesLimitationsScalability
Acetylation-HydrolysisHigh intermediate yield (64.1%)Multi-step processLaboratory-scale
Sulfonic Acid RouteHigh reported yields for analogsRequires ring saturationIndustrial potential
CeO₂ CatalysisHigh cyclization yield (83%)Needs post-functionalizationScalable
Hydantoin DerivatizationUses inexpensive starting materialUnclear product structureLimited data

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.